6-Methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile

• IUPAC Name: 6-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• InChI: InChI=1S/C8H6N4/c1-6-3-10-8-7(2-9)4-11-12(8)5-6/h3-5H,1H3
• InChI Key: QCEHEZYFRJZGSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=C(C=N2)C#N)N=C1
• Molecular Formula: C8H6N4
• Molecular Weight: 158.16 g/mol

Description

Synthesis Analysis

There are several methods for synthesizing pyrazolo[1,5-a]pyrimidine derivatives. For instance, one method involves using 7-hydrazinyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile and 7-amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile as precursors. Another method involves scaffold hopping and computer-aided drug design.

Scientific Research Applications

• Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives : These compounds are synthesized for various applications. For instance, a study presented an efficient synthesis of pyrazolo[1,5-a]pyrimidine derivatives using deep eutectic solvents, highlighting the method's advantages such as a benign environment, high yield, and simple work-up procedure (Deshmukh et al., 2016). Another study focused on the synthesis of 4-alkylamino-1-methylpyrazolo[3,4-d]pyrimidine-3-carbonitriles, which are useful in creating pyrazolo[3,4-d]-pyrimidines with sensitive substituents (Hecht & Werner, 1973).

• Antimicrobial Activity : Some derivatives have been evaluated for their antimicrobial properties. For example, the antimicrobial activity of new pyrazolo[1,5-a]pyrimidine derivatives was studied, indicating their potential in this field (Rostamizadeh et al., 2013).

• Tumor Imaging with Positron Emission Tomography (PET) : Some derivatives of pyrazolo[1,5-a]pyrimidine, such as 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives, have been developed for tumor imaging with PET, showing promise in the field of medical imaging (Xu et al., 2012).

• Synthesis of Novel Ring Systems : Research has also focused on the creation of novel ring systems using pyrazolo[1,5-a]pyrimidine derivatives. For instance, a study reported the synthesis of heptaazadicyclopenta[a,j]anthracenes, a new ring system, via a reaction involving these derivatives (Abdelhamid et al., 2020).

• Regioselective Synthesis : Research has also been conducted on the regioselective synthesis of substituted pyrazolo[1,5-a]pyrimidines under solvent-free conditions, highlighting the potential for environmentally friendly synthetic methods (Quiroga et al., 2008).

Synthesis routes and methods

Procedure details

By the procedure described in Example 2, 5.40 g of 5-amino-4-pyrazolecarbonitrile is reacted with 5.70 g of 3-ethoxy-2-methylacrolein in 25 ml of glacial acid to give the desired product as colorless prisms, mp 193°-194° C.